Cas no 1804464-72-9 (5-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetonitrile)

5-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetonitrile is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical research. Its structure, featuring bromo, difluoromethyl, and trifluoromethyl substituents, enhances reactivity and selectivity in cross-coupling reactions, making it valuable for synthesizing complex heterocyclic compounds. The presence of multiple fluorine atoms improves metabolic stability and lipophilicity, which is advantageous in drug discovery. The acetonitrile moiety further expands its versatility as a building block for functionalization. This compound is particularly useful in the development of bioactive molecules, offering precise control over molecular interactions. Its high purity and well-defined reactivity profile ensure consistent performance in synthetic applications.

5-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetonitrile structure

1804464-72-9 structure

Product Name:5-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetonitrile

CAS No:1804464-72-9

MF:C₉H₄BrF₅N₂

MW:315.03747844696

CID:4868168

Update Time:2025-06-30

5-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetonitrile
- Inchi： 1S/C9H4BrF5N2/c10-5-3-4(9(13,14)15)7(8(11)12)17-6(5)1-2-16/h3,8H,1H2
- InChI Key： REORRZFZCXNNIM-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(F)(F)F)C(C(F)F)=NC=1CC#N

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 310
XLogP3: 2.8
Topological Polar Surface Area: 36.7

5-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029051758-1g	5-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetonitrile	1804464-72-9	97%	1g	$1,579.40	2022-04-02

5-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetonitrile Related Literature

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Additional information on 5-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetonitrile

5-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetonitrile: A Comprehensive Overview

5-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetonitrile, also known by its CAS number 1804464-72-9, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which includes a pyridine ring substituted with bromine, difluoromethyl, trifluoromethyl, and acetonitrile groups. The combination of these substituents imparts distinctive chemical and physical properties, making it a valuable compound in research and industrial applications.

The synthesis of 5-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetonitrile involves a series of carefully designed reactions. Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound through multi-step processes, including nucleophilic substitutions, electrophilic substitutions, and fluorination reactions. The use of advanced catalysts and reaction conditions has significantly improved the yield and purity of the product, making it more accessible for large-scale production.

The structural features of this compound make it highly versatile. The presence of electron-withdrawing groups such as bromine and trifluoromethyl groups enhances the compound's stability and reactivity. These properties are particularly advantageous in applications such as agrochemicals, pharmaceuticals, and materials science. For instance, recent studies have highlighted its potential as a herbicide due to its ability to inhibit specific enzymatic pathways in plants.

In the pharmaceutical industry, 5-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetonitrile has shown promise as a lead compound for drug development. Its ability to interact with biological targets such as kinases and receptors has been extensively studied. Researchers have employed computational methods, including molecular docking and dynamics simulations, to understand its binding affinities and selectivity profiles. These studies have provided valuable insights into its potential as a therapeutic agent for treating various diseases.

The environmental impact of this compound is another area of active research. Given its widespread use in agrochemicals and industrial applications, understanding its degradation pathways and bioaccumulation potential is crucial. Recent studies have demonstrated that under certain environmental conditions, the compound undergoes rapid hydrolysis, reducing its persistence in the environment. However, further research is needed to assess its long-term effects on ecosystems.

In conclusion, 5-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetonitrile (CAS No: 1804464-72-9) is a multifaceted compound with diverse applications across various industries. Its unique chemical structure, coupled with recent advancements in synthesis and application research, positions it as a key player in modern chemistry. As ongoing studies continue to uncover new insights into its properties and uses, this compound is expected to play an increasingly important role in both academic research and industrial development.